molecular formula C19H20N4O B7480392 3H-benzimidazol-5-yl-[4-(3-methylphenyl)piperazin-1-yl]methanone

3H-benzimidazol-5-yl-[4-(3-methylphenyl)piperazin-1-yl]methanone

Cat. No. B7480392
M. Wt: 320.4 g/mol
InChI Key: QFKFFRDCJUBNOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3H-benzimidazol-5-yl-[4-(3-methylphenyl)piperazin-1-yl]methanone is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3H-benzimidazol-5-yl-[4-(3-methylphenyl)piperazin-1-yl]methanone is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes or proteins in the body. This leads to a decrease in inflammation, cancer cell growth, or viral replication.
Biochemical and Physiological Effects
3H-benzimidazol-5-yl-[4-(3-methylphenyl)piperazin-1-yl]methanone has been shown to have various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, inhibit the growth of cancer cells, and inhibit the replication of certain viruses.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3H-benzimidazol-5-yl-[4-(3-methylphenyl)piperazin-1-yl]methanone in lab experiments is its potential as a therapeutic agent. It has been shown to have promising results in pre-clinical studies, making it a potential candidate for further development. However, one limitation is the lack of information regarding its safety and toxicity in humans, which needs to be thoroughly investigated before it can be used as a drug.

Future Directions

There are several future directions for research on 3H-benzimidazol-5-yl-[4-(3-methylphenyl)piperazin-1-yl]methanone. One direction is to investigate its potential as a therapeutic agent for various diseases such as cancer, viral infections, and inflammatory disorders. Another direction is to study its mechanism of action in more detail to better understand how it works. Additionally, future research could focus on developing more efficient synthesis methods for this compound to improve its accessibility for further study.
Conclusion
In conclusion, 3H-benzimidazol-5-yl-[4-(3-methylphenyl)piperazin-1-yl]methanone is a promising compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its limitations.

Synthesis Methods

The synthesis method of 3H-benzimidazol-5-yl-[4-(3-methylphenyl)piperazin-1-yl]methanone involves the reaction of 4-(3-methylphenyl)piperazine with 5-amino-1H-benzimidazole in the presence of a suitable catalyst. The resulting product is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

3H-benzimidazol-5-yl-[4-(3-methylphenyl)piperazin-1-yl]methanone has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties.

properties

IUPAC Name

3H-benzimidazol-5-yl-[4-(3-methylphenyl)piperazin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H20N4O/c1-14-3-2-4-16(11-14)22-7-9-23(10-8-22)19(24)15-5-6-17-18(12-15)21-13-20-17/h2-6,11-13H,7-10H2,1H3,(H,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QFKFFRDCJUBNOE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)N2CCN(CC2)C(=O)C3=CC4=C(C=C3)N=CN4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H20N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

320.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3H-benzimidazol-5-yl-[4-(3-methylphenyl)piperazin-1-yl]methanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.